Cas no 1445950-96-8 (tert-butyl cis-3a-(hydroxymethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate)

• Product Name: tert-butyl cis-3a-(hydroxymethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• CAS No: 1445950-96-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD25509364
• CID: 4600263
• Update Time: 2025-08-02

tert-butyl cis-3a-(hydroxymethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-tert-Butyl 3a-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• (3aS,6aS)-tert-Butyl 3a-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• VHC95096
• W14441
• cis-t-Butyl 3a-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• tert-butyl (3aS,6aS)-3a-(hydroxymethyl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate
• tert-butyl (3aS,6aS)-3a-(hydroxymethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carbo
• tert-butyl cis-3a-(hydroxymethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate

• MDL： MFCD25509364
• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(16)14-5-9-4-13-6-12(9,7-14)8-15/h9,13,15H,4-8H2,1-3H3/t9-,12+/m0/s1
• InChI Key： BIZOYMDQUKYUEW-JOYOIKCWSA-N
• SMILES： OC[C@]12CNC[C@H]1CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 242.163
• Monoisotopic Mass: 242.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.8

Additional information on tert-butyl cis-3a-(hydroxymethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate

tert-butyl cis-3a-(hydroxymethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate: A Comprehensive Overview

The compound with CAS No. 1445950-96-8, known as tert-butyl cis-3a-(hydroxymethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic structures with a pyrrolopyrrole framework and a hydroxymethyl substituent. Its unique structure and functional groups make it a promising candidate for various applications in drug discovery and material science.

Pyrrolo[3,4-c]pyrrole derivatives have been extensively studied due to their potential as bioactive molecules. The cis configuration of the hydroxymethyl group in this compound plays a crucial role in its stereochemical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in determining the efficacy of such compounds in therapeutic applications. For instance, researchers have reported that the cis configuration enhances the molecule's ability to interact with specific biological targets, such as enzymes or receptors.

The tert-butyl group attached to the pyrrolopyrrole framework serves as a bulky substituent that influences the molecule's stability and solubility. This substituent also contributes to the compound's pharmacokinetic properties, which are critical for its potential use as a drug candidate. Recent advancements in computational chemistry have allowed researchers to predict the bioavailability and metabolism of such molecules more accurately. These insights are invaluable for optimizing drug delivery systems and improving therapeutic outcomes.

One of the most intriguing aspects of this compound is its ability to participate in various biochemical reactions. The hydroxymethyl group can act as a nucleophile or an electrophile depending on the reaction conditions. This versatility makes it a valuable building block in organic synthesis. For example, recent research has demonstrated its utility in constructing complex natural product analogs and synthetic polymers with tailored properties.

In terms of biological activity, this compound has shown potential as an antioxidant and anti-inflammatory agent. Studies conducted using cellular models have revealed that it can scavenge free radicals and inhibit pro-inflammatory cytokines. These findings suggest that it could be developed into a novel therapeutic agent for treating conditions such as neurodegenerative diseases and chronic inflammation.

The synthesis of tert-butyl cis-3a-(hydroxymethyl)-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the pyrrolopyrrole core through cyclization reactions and the introduction of functional groups via nucleophilic substitution or oxidation processes. Researchers have also explored green chemistry approaches to improve the sustainability of its synthesis.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational preferences. Such information is essential for understanding its interactions with biological systems and optimizing its properties for specific applications.

In conclusion,tert-butyl cis-3a-(hydroxymethyl)-1,2,3,4,6,a-hexahydropyrrolo[3,c]pyrrole-5-carboxylate represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in science and medicine. With ongoing research into its structure-function relationships and bioactivity profiles,this compound holds immense potential for advancing drug discovery efforts and contributing to innovative solutions in various scientific domains.